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Compound of Interest

Compound Name: Fenadiazole

Cat. No.: B353445

This section compares the in vivo efficacy of two meclonazepam analogs, MYM-V-56 and
MYM-I11-10, with the parent compound, meclonazepam (MCLZ), in a murine model of
schistosomiasis[2].

Data Presentation

The following table summarizes the in vivo curative doses of meclonazepam and its analogs.

Compound Curative Dose (mg/kg) Reference
Meclonazepam (MCLZ) 30 [2]
MYM-V-56 90-120 2]
MYM-111-10 90-120

Experimental Protocols

Murine Model of Schistosoma mansoni Infection and Drug Treatment

A murine model was utilized to assess the in vivo efficacy of the meclonazepam analogs. The
following protocol was followed:

¢ |nfection: Mice were infected with Schistosoma mansoni.
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» Drug Administration: Six weeks post-infection, the mice were orally dosed with varying
amounts of the test compounds (MCLZ, MYM-V-56, MYM-I11I-10) or a DMSO control.

o Worm Burden Assessment: One week after treatment, the mice were euthanized, and the
number of live worms was counted to determine the worm burden.

 Statistical Analysis: The significance of the differences in worm burden between the drug-
treated groups and the DMSO control group was determined using the Mann-Whitney U test,
with a P-value of less than 0.05 considered significant.

Rotarod Test for Sedative Effects

To evaluate the sedative side effects of the compounds, the rotarod test was performed on
uninfected mice:

e Training: Mice were trained to stay on a rotating rod (rotarod) at a speed of 20 RPM for 300
seconds.

e Drug Administration: The trained mice were orally dosed with increasing amounts of MCLZ or
the test analogs.

o Performance Measurement: Five minutes after dosing, the mice were placed on the rotarod,
and their ability to remain on the rod was assessed. This test helps to determine if the
compounds cause sedation, which would impair the mice's motor coordination and ability to
perform the task.

Experimental Workflow
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Caption: In vivo efficacy and sedation testing workflow.

This guide provides a framework for comparing the in vivo efficacy of drug analogs, using the
example of meclonazepam derivatives against schistosomiasis. While no data is available for
Fenadiazole analogs, this structure can be applied to other compounds where such
comparative data exists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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